Methyl 2-(2-chloroacetamido)-2-methylpropanoate

• Molecular Formula: C7H12ClNO3
• Molecular Weight: 193.63 g/mol
• IUPAC Name: methyl 2-[(2-chloroacetyl)amino]-2-methylpropanoate
• InChI: InChI=1S/C7H12ClNO3/c1-7(2,6(11)12-3)9-5(10)4-8/h4H2,1-3H3,(H,9,10)
• InChI Key: MCECMUYQDDOTCA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)OC)NC(=O)CCl

Description

Methyl 2-(2-chloroacetamido)-2-methylpropanoate is a useful research compound. Its molecular formula is C7H12ClNO3 and its molecular weight is 193.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a rapidly stirring biphasic solution of aminoisobutyric acid methyl ester hydrochloride (5.1 g, 33 mmol) in ethyl acetate (40 mL) and water (27 mL) was added potassium carbonate (13.7 g, 99.6 mmol) followed by chloroacetyl chloride (3.4 mL, 43 mmol). The reaction was cooled with an ice bath to prevent warming above ambient temperature, and stirred at room temperature for four hours. The mixture was diluted with ethyl acetate and the organic layer was successively washed with 10% citric acid and sat. NaCl, dried over sodium sulfate and concentrated in vacuo to give the desired product as a white solid (5.78 g, 29.9 mmol, 91%). 1H NMR (CDCl3, 400 MHz) δ 1.61 (s, 6H), 3.78 (s, 3H), 4.01 (s, 2H); LRMS (ESI/APCI) m/z 194 [M+H]+.

Synthesis routes and methods II

Procedure details

To a solution of 0.95 g chloro acetic acid in 20 ml of dry THF 1.78 g N,N′-carbonyl-diimidazole were added. After 0.5 h at room temperature and under argon atmosphere 1.69 g 2-amino-2-methyl-propionic acid methyl ester and 1.29 g N,N-diisopropyl-ethyl-amine were added and it was stirred for 3 h. Then the solvent was evaporated, the residue taken up in ethyl acetate and washed with 2 M hydrochloric acid, water and sat. aqueous sodium hydrogen carbonate solution. The combined organic fractions were dried over sodium sulphate, filtrated and concentrated. The resulting residue was crystallized from diethylether to yield 2-(2-chloro-acetylamino)-2-methyl-propionic acid methyl ester.